4-Acetamido-1-phenylpiperidine-4-carboxylic acid

• IUPAC Name: 4-acetamido-1-phenylpiperidine-4-carboxylic acid
• InChI: InChI=1S/C14H18N2O3/c1-11(17)15-14(13(18)19)7-9-16(10-8-14)12-5-3-2-4-6-12/h2-6H,7-10H2,1H3,(H,15,17)(H,18,19)
• InChI Key: XRYYOTTYIOJQPN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1(CCN(CC1)C2=CC=CC=C2)C(=O)O
• Molecular Formula: C14H18N2O3
• Molecular Weight: 262.30 g/mol

Description

4-Acetamido-1-phenylpiperidine-4-carboxylic acid (APICA) is a piperidine derivative that has gained significant attention in the field of scientific research due to its potential pharmacological properties. APICA is a synthetic compound that is structurally similar to the natural neurotransmitter, dopamine, and has been found to exhibit dopamine receptor agonist properties.

Mechanism of Action

4-Acetamido-1-phenylpiperidine-4-carboxylic acid binds to dopamine receptors and activates them, leading to an increase in dopamine release. This increase in dopamine release leads to an increase in the activity of the dopaminergic system, which is responsible for regulating movement, motivation, and reward. The activation of dopamine receptors by 4-Acetamido-1-phenylpiperidine-4-carboxylic acid leads to an increase in the release of neurotransmitters, which can result in a range of physiological and biochemical effects.
Biochemical and Physiological Effects:
4-Acetamido-1-phenylpiperidine-4-carboxylic acid has been found to exhibit a range of biochemical and physiological effects. It has been shown to increase dopamine release, which can result in an increase in locomotor activity, as well as an increase in the release of other neurotransmitters such as norepinephrine and serotonin. 4-Acetamido-1-phenylpiperidine-4-carboxylic acid has also been shown to exhibit anti-inflammatory properties, which can result in a reduction in inflammation and pain.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-Acetamido-1-phenylpiperidine-4-carboxylic acid is that it exhibits dopamine receptor agonist properties, which makes it a potential candidate for the treatment of Parkinson's disease. 4-Acetamido-1-phenylpiperidine-4-carboxylic acid has also been shown to exhibit anti-inflammatory and analgesic properties, which makes it a potential candidate for the treatment of pain and inflammation. However, there are some limitations to the use of 4-Acetamido-1-phenylpiperidine-4-carboxylic acid in lab experiments. One of the limitations is that it is a synthetic compound, which can make it difficult to obtain in large quantities. Additionally, the potential side effects of 4-Acetamido-1-phenylpiperidine-4-carboxylic acid are not well understood, which can make it difficult to use in clinical trials.

Future Directions

There are several future directions for the study of 4-Acetamido-1-phenylpiperidine-4-carboxylic acid. One area of research is the development of 4-Acetamido-1-phenylpiperidine-4-carboxylic acid analogs that exhibit improved pharmacological properties. Another area of research is the study of the potential side effects of 4-Acetamido-1-phenylpiperidine-4-carboxylic acid, which can help to improve our understanding of its safety profile. Additionally, the study of the mechanism of action of 4-Acetamido-1-phenylpiperidine-4-carboxylic acid can help to improve our understanding of the dopaminergic system, which is involved in a range of physiological and biochemical processes.

Synthesis Methods

4-Acetamido-1-phenylpiperidine-4-carboxylic acid can be synthesized through various methods, including the reaction of 1-phenylpiperidine-4-carboxylic acid with acetic anhydride in the presence of a catalyst such as pyridine. Another method involves the reaction of 4-aminopiperidine with acetic anhydride in the presence of a catalyst such as triethylamine. The resulting product is then purified using various techniques such as recrystallization or column chromatography.

Scientific Research Applications

4-Acetamido-1-phenylpiperidine-4-carboxylic acid has been extensively studied for its potential pharmacological properties. It has been found to exhibit dopamine receptor agonist properties, which makes it a potential candidate for the treatment of Parkinson's disease. 4-Acetamido-1-phenylpiperidine-4-carboxylic acid has also been studied for its potential use as an analgesic, anti-inflammatory, and anti-depressant agent.